Cas no 13605-65-7 (3-chloro-2-oxopropyl triphenylphosphonium chloride)

• Product Name: 3-chloro-2-oxopropyl triphenylphosphonium chloride
• CAS No: 13605-65-7
• MF: C₂₁H₁₉Cl₂OP
• MW: 389.254724740982
• MDL: MFCD00050253
• CID: 901010
• Update Time: 2025-10-21

3-chloro-2-oxopropyl triphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-oxopropyl triphenylphosphonium chloride
• 3-chloroacetonyltriphenylphosphonium chloride
• chloroacetylmethyl triphenylphosphonium chloride
• chlorure de chloroacetonyltriphenylphosphonium

• MDL： MFCD00050253
• Inchi： 1S/C21H19ClOP.ClH/c22-16-18(23)17-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-15H,16-17H2;1H/q+1;/p-1
• InChI Key： HLQOHQLJKMAQPH-UHFFFAOYSA-M
• SMILES： [P+](CC(=O)CCl)(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1.[Cl-]

Computed Properties

• Exact Mass: 388.05500

Experimental Properties

• PSA: 30.66000
• LogP: 0.79240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 3-chloro-2-oxopropyl triphenylphosphonium chloride

3-Chloro-2-oxopropyl Triphenylphosphonium Chloride (CAS No. 13605-65-7): An Overview of Its Properties and Applications

3-Chloro-2-oxopropyl triphenylphosphonium chloride (CAS No. 13605-65-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as triphenylphosphonium 2-chloroacetoacetate, is a phosphonium salt with a unique structure that imparts a range of interesting properties and potential applications.

The chemical structure of 3-chloro-2-oxopropyl triphenylphosphonium chloride consists of a triphenylphosphonium cation and a 2-chloroacetoacetate anion. The triphenylphosphonium moiety is a well-known organic cation that is widely used in various chemical reactions due to its strong nucleophilic and reducing properties. The 2-chloroacetoacetate anion, on the other hand, is a versatile functional group that can participate in a variety of chemical transformations.

In recent years, 3-chloro-2-oxopropyl triphenylphosphonium chloride has been extensively studied for its potential applications in organic synthesis. One of the key areas of interest is its use as a reagent in the synthesis of biologically active compounds. For example, researchers have explored its role in the preparation of β-lactams, which are important intermediates in the synthesis of antibiotics. The unique combination of the triphenylphosphonium cation and the 2-chloroacetoacetate anion makes this compound an excellent reagent for generating these important structures.

Beyond its use in organic synthesis, 3-chloro-2-oxopropyl triphenylphosphonium chloride has also shown promise in the field of medicinal chemistry. Studies have demonstrated its potential as a prodrug for the delivery of therapeutic agents. The chloroacetoacetate group can be readily modified to incorporate various functional groups, making it possible to design prodrugs with improved pharmacokinetic properties. This has led to increased interest in using this compound as a platform for developing new drugs.

In addition to its applications in drug delivery, 3-chloro-2-oxopropyl triphenylphosphonium chloride has been investigated for its potential use in materials science. Recent research has focused on its ability to form supramolecular assemblies and nanomaterials. The triphenylphosphonium cation can interact with various functional groups through non-covalent interactions such as hydrogen bonding and π-stacking, leading to the formation of well-defined nanostructures. These nanostructures have potential applications in areas such as drug delivery, catalysis, and sensing.

The physical and chemical properties of 3-chloro-2-oxopropyl triphenylphosphonium chloride are well-documented in the literature. It is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 180°C, and it decomposes at higher temperatures. The compound is stable under normal laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation.

The synthesis of 3-chloro-2-oxopropyl triphenylphosphonium chloride can be achieved through several routes. One common method involves the reaction of triphenylphosphine with chloroacetoacetic acid followed by treatment with hydrochloric acid to form the corresponding phosphonium salt. This synthetic route is straightforward and can be carried out under mild conditions, making it suitable for large-scale production.

In conclusion, 3-chloro-2-oxopropyl triphenylphosphonium chloride (CAS No. 13605-65-7) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.